Cas no 2171955-84-1 (tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2171955-84-1
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 6313607
• PubChem ID: 165598126
• Update Time: 2025-08-05

tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
• EN300-1625536
• 2171955-84-1

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)16-5-8(9(17)6-16)10-13-7-15(4)14-10/h7-9,17H,5-6H2,1-4H3
• InChI Key： AJDYVQPAWJXWCM-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1N=CN(C)N=1

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Hydroxy-4-(1-Methyl-1H-1,2,4-Triazol-3-yl)Pyrrolidine-1-Carboxylate (CAS: 2171955-84-1)

The compound tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate (CAS: 2171955-84-1) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both the 1,2,4-triazole and pyrrolidine moieties in its structure makes it a valuable scaffold for the development of bioactive molecules. Researchers have explored its utility in the design of enzyme inhibitors, receptor modulators, and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.

One of the most notable advancements in the synthesis of tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate involves the optimization of reaction conditions to improve yield and purity. Recent publications have reported the use of catalytic asymmetric synthesis techniques, which have enabled the production of enantiomerically pure forms of the compound. This is particularly important for its application in chiral drug development, where stereochemistry plays a critical role in biological activity.

In terms of biological applications, recent in vitro and in vivo studies have investigated the compound's potential as a precursor for the development of antiviral and anticancer agents. Preliminary results indicate that derivatives of this compound exhibit promising activity against specific viral proteases and cancer cell lines. These findings underscore its potential as a lead compound for further drug development efforts.

Furthermore, the compound's role in the synthesis of PROTACs (Proteolysis Targeting Chimeras) has been explored in recent research. PROTACs represent a novel therapeutic modality that targets disease-causing proteins for degradation. The unique structural features of tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate make it an attractive linker component in PROTAC design, facilitating the development of molecules with improved pharmacokinetic properties.

In conclusion, tert-butyl 3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate (CAS: 2171955-84-1) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Recent advancements in its synthesis and applications demonstrate its versatility and potential as a valuable building block for drug discovery. Future research directions may focus on expanding its utility in targeted protein degradation and exploring its potential in other therapeutic areas.